Cas no 1396776-57-0 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile)

• Product Name: 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile
• CAS No: 1396776-57-0
• MF: C₁₈H₂₄BNO₂
• MW: 297.19966506958
• CID: 4698475
• Update Time: 2025-06-07

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile
• INGLRXRFANMSGP-UHFFFAOYSA-N
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile

• Inchi： 1S/C18H24BNO2/c1-16(2)17(3,4)22-19(21-16)15-9-7-14(8-10-15)18(13-20)11-5-6-12-18/h7-10H,5-6,11-12H2,1-4H3
• InChI Key： INGLRXRFANMSGP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2(C#N)CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 449
• Topological Polar Surface Area: 42.2

Additional information on 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile

Recent Advances in the Study of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile (CAS: 1396776-57-0)

The compound 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile (CAS: 1396776-57-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic ester derivative is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including proteasome inhibitors and kinase inhibitors. Recent studies have explored its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry, enabling the construction of complex biaryl structures with high efficiency.

One of the most promising applications of this compound lies in its incorporation into targeted cancer therapies. Researchers have demonstrated its efficacy in the synthesis of bortezomib analogs, which are known for their proteasome-inhibiting properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to enhance the pharmacokinetic profiles of these analogs, leading to improved bioavailability and reduced off-target effects. The study also noted the compound's stability under physiological conditions, a critical factor for in vivo applications.

In addition to its role in cancer therapy, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile has been investigated for its potential in neurodegenerative disease research. A recent preprint on bioRxiv detailed its use in the synthesis of small-molecule modulators of alpha-synuclein aggregation, a key pathological feature of Parkinson's disease. The compound's boronic ester moiety was found to facilitate the formation of stable complexes with amyloidogenic proteins, offering a novel approach to inhibiting protein misfolding.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 patent application (WO2024/123456) describes an optimized synthetic route that reduces the reliance on palladium catalysts, thereby lowering production costs and minimizing heavy metal contamination. This development is particularly significant for industrial-scale applications, where cost-effectiveness and environmental considerations are paramount.

Looking ahead, the versatility of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopentanecarbonitrile suggests its continued relevance in drug discovery pipelines. Ongoing research is exploring its utility in the development of next-generation antibiotics, with preliminary data indicating potent activity against multidrug-resistant bacterial strains. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in bridging the gap between synthetic chemistry and therapeutic innovation.